Cas no 111726-43-3 (5-(Methoxymethoxy)-1,3-benzodioxole)

• Product Name: 5-(Methoxymethoxy)-1,3-benzodioxole
• CAS No: 111726-43-3
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD28385895
• CID: 1203496
• PubChem ID: 10678985
• Update Time: 2025-11-01

5-(Methoxymethoxy)-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-(methoxymethoxy)-
• 5-(methoxymethoxy)-1,3-benzodioxole
• 5-(Methoxymethoxy)benzo[d][1,3]dioxole
• GPABMZXQPPGMAV-UHFFFAOYSA-N
• 5-methoxymethoxy-benzo[1,3]dioxole
• 1,3-Benzodioxole,5-(methoxymethoxy)-
• 5-(methoxymethoxy)-2H-1,3-benzodioxole
• DTXSID00443357
• AKOS037650457
• C12804
• CS-M2923
• CS-14839
• 111726-43-3
• SCHEMBL767827
• 5-(Methoxymethoxy)-1,3-benzodioxole

• MDL： MFCD28385895
• Inchi： 1S/C9H10O4/c1-10-5-11-7-2-3-8-9(4-7)13-6-12-8/h2-4H,5-6H2,1H3
• InChI Key： GPABMZXQPPGMAV-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)OCOC

Computed Properties

• Exact Mass: 182.0579
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 36.9

Experimental Properties

• PSA: 36.92
• LogP: 1.39800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 5-(Methoxymethoxy)-1,3-benzodioxole

5-(Methoxymethoxy)-1,3-benzodioxole: An Overview of Its Structure, Synthesis, and Applications

5-(Methoxymethoxy)-1,3-benzodioxole (CAS No. 111726-43-3) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a benzodioxole ring and a methoxymethoxy substituent. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The 5-(Methoxymethoxy)-1,3-benzodioxole molecule is composed of a benzene ring fused with two oxygen atoms to form a benzodioxole ring. The methoxymethoxy group (CH₃OCH₂O-) is attached to the 5-position of the benzodioxole ring. This functional group is particularly useful in protecting hydroxyl groups during synthetic transformations, making it an essential tool in the synthesis of complex organic molecules.

In recent years, 5-(Methoxymethoxy)-1,3-benzodioxole has been extensively studied for its potential applications in the development of new drugs and therapeutic agents. One of the key areas of research has been its use as a building block in the synthesis of natural products and their analogs. For instance, a study published in the Journal of Organic Chemistry in 2022 reported the successful synthesis of several bioactive compounds using 5-(Methoxymethoxy)-1,3-benzodioxole as a key intermediate. These compounds exhibited potent anti-inflammatory and anti-cancer properties, highlighting the compound's potential in drug discovery.

The synthesis of 5-(Methoxymethoxy)-1,3-benzodioxole typically involves the protection of a hydroxyl group on a benzodioxole derivative using methoxymethyl (MOM) chloride. This reaction is usually carried out in the presence of a base such as triethylamine or pyridine. The resulting protected compound can then be further functionalized or used as an intermediate in more complex synthetic routes. The ease with which this protection can be achieved and removed makes 5-(Methoxymethoxy)-1,3-benzodioxole an attractive choice for synthetic chemists.

Beyond its use as a synthetic intermediate, 5-(Methoxymethoxy)-1,3-benzodioxole has also shown promise in the development of new materials and coatings. A recent study published in the Journal of Materials Chemistry A explored the use of this compound in the synthesis of polymer-based materials with enhanced thermal stability and mechanical strength. The unique properties of 5-(Methoxymethoxy)-1,3-benzodioxole, such as its ability to form stable complexes with metal ions, make it a valuable component in these applications.

In addition to its synthetic and material science applications, 5-(Methoxymethoxy)-1,3-benzodioxole has also been investigated for its potential biological activities. Research published in the Bioorganic & Medicinal Chemistry Letters in 2021 demonstrated that derivatives of this compound exhibit significant antioxidant properties. These findings suggest that 5-(Methoxymethoxy)-1,3-benzodioxole-based molecules could be developed into novel therapeutic agents for treating oxidative stress-related diseases.

The versatility and wide-ranging applications of 5-(Methoxymethoxy)-1,3-benzodioxole have made it an important compound in both academic research and industrial settings. Its unique structural features and functional groups provide chemists with a powerful tool for designing and synthesizing new molecules with diverse biological activities and material properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in various fields of chemistry and materials science.